2-[[Cyclohexyl(oxo)methyl]amino]acetic acid [2-(4-cyanoanilino)-2-oxoethyl] ester

• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol
• IUPAC Name: [2-(4-cyanoanilino)-2-oxoethyl] 2-(cyclohexanecarbonylamino)acetate
• InChI: InChI=1S/C18H21N3O4/c19-10-13-6-8-15(9-7-13)21-16(22)12-25-17(23)11-20-18(24)14-4-2-1-3-5-14/h6-9,14H,1-5,11-12H2,(H,20,24)(H,21,22)
• InChI Key: FNDKZAFZEOXKPT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NCC(=O)OCC(=O)NC2=CC=C(C=C2)C#N

Description

2-[[cyclohexyl(oxo)methyl]amino]acetic acid [2-(4-cyanoanilino)-2-oxoethyl] ester is a depsipeptide.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : This compound has been synthesized through various techniques, including hydrogenation in acidic medium, which led to the formation of the corresponding amino ester in cis form. This process is significant for producing hexahydrooxindoles and cis-aminoethylcyclohexane, showcasing the versatility of the compound in organic synthesis (Clair et al., 1950).

• Characterization and Complex Formation : The compound has been used to create Schiff base ligands, which were then reacted with metal ions to form various complexes. These complexes have been characterized spectroscopically and studied for their antioxidant properties and xanthine oxidase inhibitory activities (Ikram et al., 2015).

Biological and Chemical Applications

• Ethylene Formation Inhibition : Novel derivatives of this compound have been found to inhibit ethylene formation in plants, suggesting potential applications in agriculture and plant biology. These derivatives have also shown to delay senescence in cut carnation flowers, indicating their role in prolonging flower life (Kirchner et al., 1993).

• Role in Organic Reactions : The compound has been used in the synthesis of various organic derivatives, demonstrating its utility in organic chemistry. It has been involved in reactions like aminocarbonylation, offering insights into the formation of carboxamides and derivatives with potential pharmaceutical applications (Müller et al., 2005).

• Catalytic Applications : This compound has shown efficacy in catalyzing reactions for the synthesis of other compounds, such as esters and amides of pyrrolidinones, indicating its significance in medicinal chemistry (Pinza & Pifferi, 1978).

• Enzyme Inhibition : Some derivatives have exhibited potent inhibitory effects on enzymes involved in estrogen and androgen biosynthesis. This suggests their potential use in studying hormone-related pathways and in the development of drugs targeting these pathways (Mccague et al., 1990).